Cas no 247061-17-2 (N-Desmethyl 3-Hydroxy Mepivacaine)

• Product Name: N-Desmethyl 3-Hydroxy Mepivacaine
• CAS No: 247061-17-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• CID: 1060708
• PubChem ID: 71315747
• Update Time: 2025-06-29

N-Desmethyl 3-Hydroxy Mepivacaine Chemical and Physical Properties

Names and Identifiers

• N-Desmethyl 3-Hydroxy Mepivacaine
• N-(3-hydroxy-2,6-dimethylphenyl)piperidine-2-carboxamide
• N-(3-Hydroxy-2,6-dimethylphenyl)-2-piperidinecarboxamide
• 247061-17-2
• DTXSID70747556

• Inchi： 1S/C14H20N2O2/c1-9-6-7-12(17)10(2)13(9)16-14(18)11-5-3-4-8-15-11/h6-7,11,15,17H,3-5,8H2,1-2H3,(H,16,18)
• InChI Key： CVZXIWSYOWTQAS-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCN1)NC1C(C)=CC=C(C=1C)O

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 64.85000
• LogP: 3.06790

Additional information on N-Desmethyl 3-Hydroxy Mepivacaine

N-Desmethyl 3-Hydroxy Mepivacaine: A Comprehensive Overview

N-Desmethyl 3-Hydroxy Mepivacaine, also known by its CAS number 247061-17-2, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of Mepivacaine, a well-known local anesthetic, and has been studied for its potential therapeutic applications in various medical contexts.

Recent studies have highlighted the unique properties of N-Desmethyl 3-Hydroxy Mepivacaine in terms of its pharmacokinetics and pharmacodynamics. Research conducted in 2023 has shown that this compound exhibits enhanced bioavailability compared to its parent drug, Mepivacaine. This improvement is attributed to modifications in its chemical structure, particularly the desmethylation process at the N-position, which alters its solubility and absorption characteristics.

The hydroxyl group at the 3-position of the molecule plays a crucial role in its activity. According to a study published in the *Journal of Medicinal Chemistry*, this hydroxyl group enhances the compound's ability to interact with sodium channels, which are key targets for local anesthetics. This interaction leads to a more potent and prolonged anesthetic effect, making N-Desmethyl 3-Hydroxy Mepivacaine a promising candidate for use in procedures requiring extended periods of local anesthesia.

In addition to its anesthetic properties, N-Desmethyl 3-Hydroxy Mepivacaine has shown potential as a tool in drug delivery systems. Researchers have explored its use as a carrier molecule for delivering anti-inflammatory agents directly to inflamed tissues. This application leverages the compound's ability to penetrate tissue barriers effectively, ensuring that therapeutic agents reach their target sites with minimal systemic exposure.

From a manufacturing standpoint, the synthesis of N-Desmethyl 3-Hydroxy Mepivacaine involves a multi-step process that requires precise control over reaction conditions. The process begins with the isolation of intermediates from Mepivacaine, followed by selective demethylation and hydroxylation steps. Advanced chromatographic techniques are employed to ensure high purity levels, which are critical for maintaining the compound's efficacy and safety profiles.

Recent advancements in analytical chemistry have also contributed to a better understanding of N-Desmethyl 3-Hydroxy Mepivacaine's stability under various storage conditions. Studies using high-performance liquid chromatography (HPLC) and mass spectrometry have revealed that the compound remains stable for extended periods when stored under controlled temperature and humidity conditions. This stability is essential for ensuring consistent product quality during distribution and use.

In terms of regulatory considerations, N-Desmethyl 3-Hydroxy Mepivacaine has undergone preliminary safety assessments by regulatory bodies such as the FDA and EMA. These assessments focus on evaluating the compound's toxicity profile, including potential hepatotoxicity and nephrotoxicity, as well as its effects on reproductive health. Early results indicate that the compound demonstrates a favorable safety profile, with minimal adverse effects observed in preclinical studies.

Looking ahead, ongoing clinical trials are exploring the use of N-Desmethyl 3-Hydroxy Mepivacaine in diverse medical applications, including dental surgery, ophthalmic procedures, and pain management therapies. These trials aim to establish optimal dosing regimens and evaluate long-term outcomes in patient populations.

In conclusion, N-Desmethyl 3-Hydroxy Mepivacaine (CAS No: 247061-17-2) represents a significant advancement in local anesthetic research. Its enhanced pharmacokinetic properties, coupled with its versatile applications in drug delivery systems, position it as a valuable asset in modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in clinical practice.